N-(3-(1H-pyrrolo[2,3-b]pyridin-1-yl)propyl)benzenesulfonamide

Specification

• CAS No.: 1797062-30-6
• Molecular Formula: C16H17N3O2S
• Molecular Weight: 315.39
• IUPAC Name: N-(3-pyrrolo[2,3-b]pyridin-1-ylpropyl)benzenesulfonamide
• Standard InChI: InChI=1S/C16H17N3O2S/c20-22(21,15-7-2-1-3-8-15)18-11-5-12-19-13-9-14-6-4-10-17-16(14)19/h1-4,6-10,13,18H,5,11-12H2
• Standard InChI Key: NQTSPIVGNQAWCE-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)S(=O)(=O)NCCCN2C=CC3=C2N=CC=C3

Introduction

Synthesis and Preparation

The synthesis of compounds containing pyrrolo[2,3-b]pyridine moieties typically involves multi-step organic reactions. These processes often start with the formation of the pyrrolo[2,3-b]pyridine core, followed by the introduction of additional functional groups such as sulfonamides. Specific methods for N-(3-(1H-pyrrolo[2,3-b]pyridin-1-yl)propyl)benzenesulfonamide are not detailed in the available literature.

Potential Applications in Medicinal Chemistry

Pyrrolo[2,3-b]pyridine derivatives have been explored for their potential therapeutic applications, including as kinase inhibitors and in the treatment of neurodegenerative diseases. The incorporation of a benzenesulfonamide group could enhance the compound's solubility and interaction with biological targets, making it a candidate for further investigation in drug development.

Research Findings and Future Directions

While specific research findings on N-(3-(1H-pyrrolo[2,3-b]pyridin-1-yl)propyl)benzenesulfonamide are not available, the broader class of pyrrolo[2,3-b]pyridine compounds has shown promise in various therapeutic areas. Future research should focus on synthesizing this compound and evaluating its biological activity to explore its potential as a therapeutic agent.